Cas no 791122-48-0 (no-losartan a)

• Product Name: no-losartan a
• CAS No: 791122-48-0
• MF: C₃₀H₂₈ClN₇O₅
• MW: 602.040225028992
• CID: 984552
• Update Time: 2024-03-05

no-losartan a Chemical and Physical Properties

Names and Identifiers

• no-losartan a
• [2-BUTYL-4-CHLORO-1-[[2'-(1H-TETRAZOL-5-YL)[1,1'-BIPHENYL]-4-YL]METHYL]-1H-IMIDAZOL-5-YL] METHYL ESTER 3-[(NITROOXY)METHYL]-BENZOIC ACID
• MWJCPZGVGOVWQZ-UHFFFAOYSA-N
• NOLosartan A,NO Losartan A
• Benzoic acid, 3-[(nitrooxy)methyl]-, [2-butyl-4-chloro-1-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-1H-imidazol-5-yl]methyl ester

• Inchi： 1S/C30H28ClN7O5/c1-2-3-11-27-32-28(31)26(19-42-30(39)23-8-6-7-21(16-23)18-43-38(40)41)37(27)17-20-12-14-22(15-13-20)24-9-4-5-10-25(24)29-33-35-36-34-29/h4-10,12-16H,2-3,11,17-19H2,1H3,(H,33,34,35,36)
• InChI Key： MWJCPZGVGOVWQZ-UHFFFAOYSA-N
• SMILES： C(OCC1N(CC2=CC=C(C3=CC=CC=C3C3=NNN=N3)C=C2)C(CCCC)=NC=1Cl)(=O)C1=CC=CC(CO[N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 601.18400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 43
• Rotatable Bond Count: 14

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 818.4±75.0 °C(Predicted)
• Solubility: DMF：30mg/mL； DMSO：30mg/mL；乙醇：30mg/mL；乙醇:PBS (pH7.2)(1:5): .5 mg/ml
• PSA: 153.63000
• LogP: 6.36300
• pka: 4.16±0.10(Predicted)

no-losartan a Security Information

• Storage Condition：Store at -20°C